5-Bromo-1,3-difluoro-2-methylbenzene

• IUPAC Name: 5-bromo-1,3-difluoro-2-methylbenzene
• InChI: InChI=1S/C7H5BrF2/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,1H3
• InChI Key: NGINOAWMGMGBPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1F)Br)F
• Molecular Formula: C7H5BrF2
• DSSTOX Substance ID: DTXSID40382514
• Molecular Weight: 207.01 g/mol
• CAS No.: 179617-08-4

Description

5-Bromo-1,3-difluoro-2-methylbenzene: is an aromatic compound with the molecular formula C7H5BrF2 . It is characterized by the presence of bromine, fluorine, and methyl substituents on a benzene ring. This compound is used in various chemical synthesis processes and has applications in scientific research and industrial production.

Scientific Research Applications

Chemistry: 5-Bromo-1,3-difluoro-2-methylbenzene is used as an intermediate in the synthesis of more complex organic molecules. It is valuable in the development of pharmaceuticals, agrochemicals, and materials science.

Biology and Medicine: The compound can be used in the synthesis of biologically active molecules, including potential drug candidates. Its derivatives may exhibit pharmacological properties that are useful in medicinal chemistry.

Industry: In the industrial sector, this compound is used in the production of specialty chemicals, polymers, and advanced materials. It serves as a building block for various chemical processes .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Mechanism of Action

Target of Action

5-Bromo-1,3-difluoro-2-methylbenzene is a chemical compound that is primarily used in research and development It is often used as a building block in organic synthesis, where it can interact with a variety of targets depending on the specific reaction conditions and the other reactants present .

Mode of Action

The mode of action of this compound largely depends on the specific reaction it is involved in. For instance, in Suzuki–Miyaura cross-coupling reactions, it can act as an organoboron reagent . In this context, the compound interacts with its targets (other reactants) to form new carbon-carbon bonds, facilitating the synthesis of complex organic molecules .

Result of Action

The result of the action of this compound is the formation of new chemical compounds. In the context of organic synthesis, this can lead to the creation of complex molecules with potential applications in various fields, including pharmaceuticals, materials science, and more .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These include the reaction conditions (such as temperature and pH), the presence of other reactants, and the specific catalysts used . Additionally, safety precautions should be taken to avoid dust formation and inhalation of vapors .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Bromo-1,3-difluoro-2-methylbenzene typically involves the bromination and fluorination of a methylbenzene derivative. One common method includes:

Industrial Production Methods: Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of tubular reactors for diazotization reactions and subsequent bromination and fluorination steps can enhance the efficiency and safety of the production process .

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: 5-Bromo-1,3-difluoro-2-methylbenzene can undergo nucleophilic aromatic substitution reactions where the bromine or fluorine atoms are replaced by other nucleophiles.

Oxidation and Reduction: The compound can participate in oxidation reactions to form corresponding quinones or reduction reactions to form hydro derivatives.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) can be used under elevated temperatures.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products:

Substitution Products: Depending on the nucleophile used, products can include various substituted benzene derivatives.

Oxidation Products: Quinones or other oxidized aromatic compounds.

Reduction Products: Hydro derivatives or partially reduced aromatic compounds.

Comparison with Similar Compounds

• 5-Bromo-1,3-difluoro-2-methoxybenzene
• 5-Bromo-1,3-difluoro-2-chlorobenzene
• 5-Bromo-1,3-difluoro-2-nitrobenzene

Comparison: 5-Bromo-1,3-difluoro-2-methylbenzene is unique due to the presence of both bromine and fluorine atoms, which impart distinct electronic properties to the benzene ring. Compared to its analogs, the methyl group provides additional steric hindrance and electronic effects, influencing its reactivity and applications .

Synthesis routes and methods

Procedure details

To a solution of 2.04 g of diisopropylamine in 30 ml of tetrahydrofuran is dropwise added 9.19 ml of 1.6 M n-hexane solution of n-butyllithium at -20° C. At the same temperature, the resulting mixture is stirred for one hour and then cooled to -70° C., at which temperature a solution of 3 g of 3,5-difluorobromobenzene in 10 ml of tetrahydrofuran is dropwise added thereto over 30 minutes. The temperature of the resulting reaction mixture is elevated to -40° C. and then lowered again to -70° C., at which temperature 0.97 ml of methyl iodide is then added thereto. The temperature of the resulting mixture is elevated to room temperature, and 80 ml of water and 80 ml of ethyl acetate are then added thereto, after which the resulting organic layer is separated, washed successively with water and a saturated saline solution and then dried over anhydrous magnesium sulfate. Thereafter, the solvent is removed from the thus dried layer by distillation under reduced pressure. The residue obtained is purified by a column chromatography [eluent:hexane:ethyl acetate=10:1], to obtain 1.98 g of colorless, oily 4-bromo-2,6-difluorotoluene.